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Compound of Interest

Compound Name:
5,10,15,20-Tetrakis(4-

nitrophenyl)porphyrin

Cat. No.: B1418132 Get Quote

5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin, commonly abbreviated as TNPP, stands as a

cornerstone synthetic porphyrin derivative. Its structure is characterized by a central porphyrin

macrocycle symmetrically substituted at the meso positions with four nitrophenyl groups. The

potent electron-withdrawing nature of these nitro groups dramatically influences the electronic

properties of the tetrapyrrole core, making TNPP a subject of intense scientific scrutiny and a

versatile building block in materials science and medicinal chemistry.[1]

This guide offers a comprehensive technical overview of TNPP, designed for researchers,

scientists, and professionals in drug development. We will delve into its fundamental molecular

structure, established synthesis protocols, detailed characterization data, and its pivotal

applications, ranging from advanced chemical sensing to its emerging role in photodynamic

therapy.

PART 1: Molecular Identity and Physicochemical
Properties
The foundational characteristics of a molecule dictate its behavior and potential applications.

TNPP is defined by its unique structure and resulting chemical properties.

Molecular Structure and Formula
The molecular formula of 5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin is C₄₄H₂₆N₈O₈.[2][3][4]

Its structure consists of a porphyrin ring, a large heterocyclic macrocycle, to which four 4-
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nitrophenyl groups are attached at the meso-carbon positions (5, 10, 15, and 20). The IUPAC

name for this compound is 5,10,15,20-tetrakis(4-nitrophenyl)-21,23-dihydroporphyrin.[5]

Caption: Molecular structure of 5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin.

Physicochemical Data Summary
The key properties of TNPP are summarized in the table below, providing essential information

for experimental design and handling.

Property Value Reference

CAS Number 22843-73-8 [3][6]

Molecular Formula C₄₄H₂₆N₈O₈ [2][3][5]

Molecular Weight 794.75 g/mol [3][5]

Appearance
Red to reddish-brown

crystalline solid/powder
[2][7]

Melting Point >27 °C [2][7]

Solubility

Soluble in chloroform, dimethyl

sulfoxide (DMSO), and

tetrahydrofuran (THF)

[2]

Storage

Store at 2-8°C under an inert

atmosphere (e.g., Argon or

Nitrogen)

[7][8]

PART 2: Synthesis and Characterization
The synthesis of TNPP is a well-established process in porphyrin chemistry, typically achieved

through the condensation of pyrrole with the corresponding aldehyde.

Synthetic Protocol: Lindsey Condensation
A common and efficient method for synthesizing meso-substituted porphyrins is the Lindsey

condensation. This protocol involves the acid-catalyzed reaction of pyrrole with an aldehyde,
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followed by oxidation.

Step-by-Step Methodology:

Reaction Setup: In a round-bottom flask, dissolve 4-nitrobenzaldehyde and freshly distilled

pyrrole (in a 1:1 molar ratio) in a suitable solvent such as dichloromethane or chloroform.[1]

Catalysis: Add an acid catalyst, typically trifluoroacetic acid (TFA), to the solution.[1] The

reaction is run at room temperature under an inert atmosphere.

Oxidation: After several hours, the intermediate porphyrinogen is oxidized to the stable

porphyrin. This is often achieved by bubbling air through the solution or by adding an

oxidizing agent like 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

Purification: The crude product is first washed to remove the acid catalyst. Purification is then

performed using column chromatography on silica gel or by recrystallization to yield the pure

TNPP product.[1]

Reactants

Pyrrole

Dichloromethane
+ TFA Catalyst

4-Nitrobenzaldehyde
Lindsey Condensation
(Room Temperature)

Oxidation
(DDQ or Air)

Chromatography /
Recrystallization Pure TNPP

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of TNPP.

Spectroscopic Characterization
Validation of the synthesized TNPP is crucial and is achieved through standard spectroscopic

techniques.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1418132
https://www.benchchem.com/product/b1418132
https://www.benchchem.com/product/b1418132
https://www.benchchem.com/product/b1418132?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


UV-Visible Spectroscopy: The UV-Vis spectrum of TNPP in chloroform is distinctive. It

features an intense Soret band (or B band) around 420-424 nm and four weaker Q-bands in

the visible region, typically observed at approximately 517, 552, 591, and 647 nm.[9][10] This

spectral signature confirms the formation of the porphyrin macrocycle.

¹H NMR Spectroscopy: The proton NMR spectrum provides definitive structural proof. Key

signals in CDCl₃ include a singlet for the eight β-pyrrolic protons around δ 8.8 ppm, two

doublets for the eight phenyl protons (ortho and meta to the nitro group) between δ 8.4-8.7

ppm, and a characteristic upfield singlet for the two inner N-H protons around δ -2.8 ppm.[10]

Infrared (IR) Spectroscopy: IR spectroscopy helps identify key functional groups. Expected

vibrational bands include N-H stretching of the porphyrin core, C=C stretching from the

aromatic rings, and strong symmetric and asymmetric stretching bands characteristic of the -

NO₂ groups.

Summary of Spectroscopic Data

Technique Solvent
Key Signals /
Wavelengths
(λ_max)

Reference

UV-Vis Chloroform

Soret Band: ~424
nm; Q-Bands:
~517, 552, 591, 647
nm

[10]

¹H NMR CDCl₃

δ ~8.8 ppm (s, 8H,

pyrrole), δ ~8.4-8.7

ppm (d, 8H, phenyl), δ

~-2.8 ppm (s, 2H, N-

H)

[10]

| Fluorescence | THF/MeOH | Emission maximum at ~651 nm when excited at 430 nm |[11] |

PART 3: Core Applications in Research and Drug
Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

http://20.210.105.67/research/wp-content/uploads/2007/11/tetra-04-meso-p-nitrophenyl-porphyrins.pdf
https://patents.google.com/patent/US8901292B2/en
https://patents.google.com/patent/US8901292B2/en
https://patents.google.com/patent/US8901292B2/en
https://patents.google.com/patent/US8901292B2/en
https://www.scienceasia.org/2012.38.n3/scias38_278.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1418132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The unique electronic properties imparted by the nitro-phenyl substituents make TNPP a

valuable molecule in several advanced applications.

Foundational Precursor in Porphyrin Chemistry
TNPP is a critical intermediate for synthesizing other functionalized porphyrins. The nitro

groups can be readily reduced to amino groups to produce 5,10,15,20-tetrakis(4-

aminophenyl)porphyrin (TAPP).[1] TAPP serves as a versatile platform for further chemical

modifications, allowing for the attachment of biomolecules, polymers, or other functional

moieties, thereby expanding the utility of the porphyrin core.

Chemical Sensing and Detection
The electron-deficient nature of the TNPP macrocycle makes it highly sensitive to changes in

its chemical environment.[1]

Gas Sensing: TNPP immobilized in a Nafion membrane has been used to create optical

waveguide sensors for the detection of toxic gases such as hydrogen sulfide (H₂S) at room

temperature, demonstrating high sensitivity and reversibility.[1]

Ion Detection: TNPP has been developed as a fluorescent chemosensor for the selective

determination of ruthenium (Ru³⁺) ions.[11] The complexation of Ru³⁺ within the porphyrin

cavity leads to a significant quenching of TNPP's natural fluorescence, a change that can be

quantitatively measured to determine the ion concentration.[11]

Catalysis and Energy Conversion
Metallated derivatives of TNPP are explored for their catalytic properties. The electron-

withdrawing nitro groups enhance the catalytic activity of the central metal ion. These

metalloporphyrins are strong candidates for electrocatalysis, particularly for the oxygen

reduction reaction (ORR), a fundamental process in fuel cells and other energy conversion

technologies.[1]

Photodynamic Therapy (PDT)
PDT is a non-invasive therapeutic strategy that uses a photosensitizer, light, and oxygen to

generate cytotoxic reactive oxygen species (ROS) that can destroy cancer cells or pathogenic

microbes.
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Mechanism of Action: Upon irradiation with light of a specific wavelength, TNPP can be

excited to its triplet state. It then transfers this energy to molecular oxygen, generating highly

reactive singlet oxygen (¹O₂).[1] This singlet oxygen can induce oxidative damage to cellular

components, leading to cell death.

Antimicrobial and Anticancer Applications: Photoactivated TNPP has demonstrated effective

inhibitory activity against bacteria such as Bacillus subtilis and Pseudomonas aeruginosa.

[12] Its ability to generate ROS also makes it a candidate for research in photodynamic

cancer therapy.[1][8]

Safety and Handling
While specific toxicity data is limited, TNPP should be handled with care. It may be irritating to

the skin and eyes, and inhalation should be avoided.[2] Standard laboratory personal protective

equipment, including gloves, safety goggles, and a lab coat, is required. The compound may be

harmful to the environment, and appropriate disposal measures should be taken.[2]

Conclusion
5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin is more than just a synthetic molecule; it is a

highly adaptable platform for scientific innovation. Its well-defined structure, accessible

synthesis, and tunable electronic properties have established it as a pivotal compound in

diverse fields. From its role as a precursor for complex molecular architectures to its direct

application in creating highly sensitive detectors and next-generation photodynamic agents,

TNPP continues to be a molecule of significant interest. Its ongoing exploration promises to

unlock new solutions in materials science, environmental monitoring, and targeted

therapeutics.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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